4-(4-Fluorophenyl)butan-1-ol

• Molecular Formula: C10H13FO
• Molecular Weight: 168.21 g/mol
• IUPAC Name: 4-(4-fluorophenyl)butan-1-ol
• InChI: InChI=1S/C10H13FO/c11-10-6-4-9(5-7-10)3-1-2-8-12/h4-7,12H,1-3,8H2
• InChI Key: SFWCSEDMBWCHQL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CCCCO)F

Description

4-(4-Fluorophenyl)butan-1-ol is a useful research compound. Its molecular formula is C10H13FO and its molecular weight is 168.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A suspension of aluminium trichloride (10.2 g, 76.5 mmol) in dichloromethane (250 ml) at 0° C. was added with the borane-tert-butylamine complex (13.2 g, 153 mmol) and the mixture was left under stirring at 0° C. for 15 minutes. After that the mixture was added with 3-(4-fluorobenzoyl)propionic acid (5 g, 25.5 mmol) stirring at room temperature for 20 h, then added slowly with 0.2M HCl (75 ml) and extracted with ethyl acetate (3×100 ml). The combined organic phases were washed with 0.2M HCl and with a NaCl saturated solution, dried and the solvents were removed under reduced pressure. The resulting residue was purified by chromatography through a silica gel column, eluting with hexane:ethyl acetate, 8:2, thereby recovering 2.70 g of the title product as a colourless oil (63% yield).